Cas no 885952-88-5 (Methyl 4-methylpyrrolidine-3-carboxylate)

• Product Name: Methyl 4-methylpyrrolidine-3-carboxylate
• CAS No: 885952-88-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD03788462
• CID: 69311
• PubChem ID: 5081515
• Update Time: 2025-06-13

Methyl 4-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylpyrrolidine-3-carboxylate
• METHYL 4-METHYL-3-PYRROLIDINE
• Methyl 4-methyl-3-pyrrolidine carboxylate
• SY271637
• Methyl 4-methyl-3-pyrrolidinecarboxylate
• 885952-88-5
• FT-0682234
• MFCD03788462
• trans-Methyl methylpyrrolidine-3-carboxylate
• F21201
• SCHEMBL15279558
• DTXSID30408136
• CS-0283375
• EN300-105092
• AKOS013031569
• 4-METHYL-3-PYRROLIDINECARBOXYLICACID METHYL ESTER
• methyl4-methylpyrrolidine-3-carboxylate
• methyl 4-methylpyrrolidin-3-carboxylate
• DB-031952
• 1065331-03-4

• MDL： MFCD03788462
• Inchi： 1S/C7H13NO2/c1-5-3-8-4-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3
• InChI Key： KXYSKSUNLWRSFW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Methyl 4-methylpyrrolidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Methyl 4-methylpyrrolidine-3-carboxylate

Methyl 4-methylpyrrolidine-3-carboxylate (CAS No. 885952-88-5): A Comprehensive Overview in Modern Chemical Research

Methyl 4-methylpyrrolidine-3-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 885952-88-5), is a compound of significant interest in the realm of pharmaceutical and chemical research. This compound, featuring a pyrrolidine core structure modified with ester and methyl substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 4-methylpyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted at the 4-position with a methyl group and at the 3-position with a carboxylate ester group. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both the methyl group and the ester functionality allows for diverse chemical modifications, making this compound a versatile building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. The structural motif of Methyl 4-methylpyrrolidine-3-carboxylate is particularly noteworthy because it shares similarities with several bioactive molecules known for their therapeutic effects. Researchers have been investigating how variations in this core structure can influence biological activity, leading to the discovery of novel compounds with improved pharmacokinetic profiles.

One of the most compelling aspects of Methyl 4-methylpyrrolidine-3-carboxylate is its role as a precursor in the synthesis of more complex pharmaceutical agents. The ester group at the 3-position can be readily hydrolyzed or transesterified, allowing for the introduction of different functional groups. This flexibility is crucial in drug design, where precise control over molecular architecture is essential for achieving desired biological effects. For instance, researchers have utilized this compound to develop new analogs of existing drugs, aiming to enhance their efficacy and reduce side effects.

The synthesis of Methyl 4-methylpyrrolidine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. Common synthetic routes include condensation reactions followed by functional group transformations such as esterification and methylation. These processes often require careful optimization to ensure high yields and purity, underscoring the importance of meticulous experimental design in chemical research.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 4-methylpyrrolidine-3-carboxylate's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the rational design of drug candidates. By simulating interactions at the molecular level, researchers can predict binding affinities and optimize structures for better pharmacological outcomes.

The pharmaceutical industry has shown particular interest in Methyl 4-methylpyrrolidine-3-carboxylate due to its potential as a scaffold for drug development. Several ongoing clinical trials are exploring derivatives of this compound for various therapeutic applications, including central nervous system disorders and inflammatory conditions. The success of these trials could pave the way for new treatments that leverage the unique properties of this chemical entity.

Beyond its pharmaceutical applications, Methyl 4-methylpyrrolidine-3-carboxylate also finds utility in materials science and industrial chemistry. Its structural features make it a valuable component in the development of specialty polymers and coatings, where specific chemical properties are required for optimal performance. The ability to modify its structure further enhances its versatility, making it a compound of broad interest across multiple scientific disciplines.

In conclusion, Methyl 4-methylpyrrolidine-3-carboxylate (CAS No. 885952-88-5) represents a fascinating example of how structural modifications can lead to compounds with diverse applications. Its role as a synthetic intermediate, its potential in drug development, and its utility in materials science underscore its importance in modern chemical research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone molecule in both academic and industrial settings.